6-(4-Chlorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid
Overview
Description
6-(4-Chlorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid is a useful research compound. Its molecular formula is C11H7ClN2O3 and its molecular weight is 250.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Biomedical Applications
Compounds with specific functional groups, such as carboxylic acids and derivatives, play a critical role in drug synthesis and medical research. Levulinic acid (LEV) derivatives are utilized to synthesize a variety of drugs and medical materials due to their carbonyl and carboxyl functional groups. These derivatives are pivotal in cancer treatment, fabricating medical materials, and other medical fields. They offer a cleaner, cost-effective approach to drug synthesis and have untapped potential in medicine (Zhang et al., 2021).
Environmental Impact and Treatment
The environmental behavior and treatment of organic compounds, particularly in relation to water safety and soil health, are critical areas of research. The sorption of phenoxy herbicides like 2,4-D to soil, organic matter, and minerals has been extensively studied to understand their environmental impact and develop effective treatment strategies for contaminated water and soil (Werner et al., 2012).
Optoelectronic Materials
Research into functionalized quinazolines and pyrimidines, including their application in optoelectronic materials, highlights the importance of heterocyclic compounds in developing novel materials for electronic devices, luminescent elements, and photoelectric conversion elements. These compounds are integral to creating advanced materials for organic light-emitting diodes (OLEDs), nonlinear optical materials, and colorimetric pH sensors (Lipunova et al., 2018).
Antioxidant and Pharmacological Activities
The antioxidant and pharmacological activities of carboxylic acids, such as chlorogenic acid (CGA), have been extensively reviewed. CGA, found in green coffee extracts and tea, exhibits antioxidant, anti-inflammatory, cardioprotective, and neuroprotective properties. Its role in modulating lipid and glucose metabolism has implications for treating metabolic syndrome and related disorders (Naveed et al., 2018).
Properties
IUPAC Name |
3-(4-chlorophenyl)-6-oxo-1H-pyridazine-5-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7ClN2O3/c12-7-3-1-6(2-4-7)9-5-8(11(16)17)10(15)14-13-9/h1-5H,(H,14,15)(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXRQGNAVCNXKHA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NNC(=O)C(=C2)C(=O)O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7ClN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.